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Cat. No.: B15553984 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed experimental protocol for inducing and analyzing

autophagy in mammalian cell lines using cis-Indatraline. cis-Indatraline, a non-selective

monoamine transporter inhibitor, has been identified as a novel inducer of autophagy through

the suppression of the mTOR/S6 kinase signaling pathway.[1][2][3] This protocol is intended for

researchers in cell biology, cancer biology, and neurobiology, as well as professionals in drug

development interested in the therapeutic potential of autophagy modulators.

Mechanism of Action
cis-Indatraline induces autophagy by activating AMPK (AMP-activated protein kinase) and

subsequently inhibiting the mTOR/S6K (mammalian target of rapamycin/S6 kinase) signaling

axis.[1][2] This mechanism is distinct from the PI3K/AKT/ERK signaling pathway.[1][2] The

induction of autophagy by cis-Indatraline has been shown to inhibit cell proliferation and

promote apoptosis-independent cell death, suggesting its potential as a therapeutic agent in

diseases like restenosis and atherosclerosis.[1]

Data Presentation
Table 1: Quantitative Analysis of Autophagic Vacuoles

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15553984?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC5046148/
https://pubmed.ncbi.nlm.nih.gov/27694974/
https://pure.ewha.ac.kr/en/publications/antidepressant-indatraline-induces-autophagy-and-inhibits-resteno/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5046148/
https://pubmed.ncbi.nlm.nih.gov/27694974/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5046148/
https://pubmed.ncbi.nlm.nih.gov/27694974/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5046148/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the quantitative analysis of autophagic vacuole formation in

COS-7 EGFP-LC3 stable cells treated with a vehicle (DMSO), Rapamycin (a known autophagy

inducer), or cis-Indatraline. Data is presented as the mean number of autophagic vacuoles per

cell ± standard error of the mean (SEM).

Treatment Concentration 12 hours 24 hours

Vehicle (DMSO) - 1.2 ± 0.2 1.5 ± 0.3

Rapamycin 10 µM 8.5 ± 1.0 12.5 ± 1.5

cis-Indatraline 1 µM 3.2 ± 0.5* 5.8 ± 0.7

5 µM 6.8 ± 0.8 10.2 ± 1.2

10 µM 9.1 ± 1.1 14.8 ± 1.8***

*p < 0.05, **p < 0.005, ***p < 0.0001 compared to vehicle control. (Data adapted from Scientific

Reports, 2016)[1][4]
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Experimental Workflow

1. Cell Culture
(e.g., HeLa, COS-7 EGFP-LC3)

2. Treatment
(cis-Indatraline, Rapamycin, Vehicle)

3. Sample Collection

4a. Western Blot
(LC3-I/II, p62)

4b. Fluorescence Microscopy
(EGFP-LC3 puncta, LysoTracker)

5. Data Analysis
(Quantification)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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